Cas no 898785-67-6 (1-(3-chloropyridin-4-yl)-4-methylpentan-1-one)

• Product Name: 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one
• CAS No: 898785-67-6
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD07699453
• CID: 1948200
• PubChem ID: 24723736
• Update Time: 2025-07-19

1-(3-chloropyridin-4-yl)-4-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one
• 3-CHLORO-4-PYRIDYL 3-METHYLBUTYL KETONE
• CTK5G6294
• AG-H-66533
• KB-181676
• 3-CHLORO-PYRIDIN-4-YL 3-METHYLBUTYL KETONE
• 1-(2-CHLORO-PYRIDIN-4-YL)-4-METHYL-PENTAN-1-ONE
• 2-Chloro-4-pyridyl 3-methylbutyl ketone
• AKOS016019045
• MFCD07699453
• 898785-67-6
• 2-Chloro-4-pyridyl3-methylbutylketone
• 1-(2-chloropyridin-4-yl)-4-methylpentan-1-one

• MDL： MFCD07699453
• Inchi： 1S/C11H14ClNO/c1-8(2)3-4-10(14)9-5-6-13-11(12)7-9/h5-8H,3-4H2,1-2H3
• InChI Key： QQKJLIPLUZGHBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CCC(C)C)=O

Computed Properties

• Exact Mass: 211.07600
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 319.5±27.0 °C at 760 mmHg
• Flash Point: 224.6±26.5 °C
• PSA: 29.96000
• LogP: 3.35390

1-(3-chloropyridin-4-yl)-4-methylpentan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one

Introduction to 1-(3-Chloropyridin-4-yl)-4-methylpentan-1-one (CAS No. 898785-67-6)

1-(3-Chloropyridin-4-yl)-4-methylpentan-1-one, with the CAS number 898785-67-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloropyridine moiety and a methylpentanone group. The combination of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one can be represented as C₁₂H₁₄ClNO. The presence of the chloropyridine ring and the methylpentanone group contributes to its distinct physical and chemical properties. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and condensation steps. These synthetic pathways have been optimized to ensure high yields and purity, which are crucial for its use in both research and industrial settings.

In recent years, 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and metabolic processes. For instance, studies have demonstrated that 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory effects, 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one could be a potential candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one have also been extensively investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. The compound is rapidly absorbed after oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Additionally, it exhibits low toxicity in preclinical models, further supporting its potential for clinical development.

In the context of drug discovery and development, 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one has been evaluated in various preclinical models to assess its safety and efficacy. In vitro studies using cell lines have demonstrated its ability to inhibit specific targets involved in disease pathways. In vivo studies using animal models have further confirmed its therapeutic potential, with significant improvements observed in disease symptoms and biomarkers.

The current state of research on 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one highlights its multifaceted biological activities and therapeutic potential. Ongoing clinical trials are aimed at validating these findings in human subjects, with the ultimate goal of bringing this compound to market as a novel therapeutic agent. The interdisciplinary nature of this research, involving collaborations between chemists, biologists, and clinicians, underscores the importance of a comprehensive approach to drug development.

In conclusion, 1-(3-chloropyridin-4-yl)-4-methylpentan-1-one (CAS No. 898785-67-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases and conditions.